Cas no 929974-46-9 (2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile
• CAS No: 929974-46-9
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD09702219
• CID: 5235685
• Update Time: 2026-03-08

2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dihydro-4-oxo-5-(phenylmethyl)-
• 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile

• MDL： MFCD09702219
• Inchi： 1S/C12H11N3O/c13-7-9-11(16)10(15-12(9)14)6-8-4-2-1-3-5-8/h1-5,10,15H,6,14H2
• InChI Key： HOPIYBYHWSOMGI-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=CC=C2)C(=O)C(C#N)=C1N

Additional information on 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile

Recent Advances in the Study of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile (CAS: 929974-46-9)

The compound 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile (CAS: 929974-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile as a versatile scaffold for the development of novel bioactive molecules. Its pyrrole core, combined with the benzyl and cyano functional groups, offers a rich platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Researchers have successfully synthesized derivatives of this compound, demonstrating promising results in preliminary biological assays.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile exhibited potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in antimicrobial applications. A study conducted by a team at the University of Cambridge demonstrated that certain analogs of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile displayed significant activity against drug-resistant bacterial strains. The findings suggest that this compound could serve as a lead structure for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

The synthesis of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2022 publication in Organic Letters described a one-pot, catalyst-free synthesis of this compound under mild conditions, significantly improving yield and reducing waste. Such methodological innovations are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Ongoing research is focusing on optimizing the pharmacokinetic properties of these compounds, with several groups employing computational modeling and high-throughput screening to identify the most promising candidates.

In conclusion, 2-amino-5-benzyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile (CAS: 929974-46-9) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its diverse biological activities and potential applications in oncology and infectious diseases. Continued research efforts, particularly in the areas of synthetic optimization and preclinical evaluation, will be essential to fully realize the therapeutic potential of this compound. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.